6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2,6-dichlorobenzyl)oxime

• IUPAC Name: (E)-N-[(2,6-dichlorophenyl)methoxy]-6,7-dihydro-5H-2,1,3-benzoxadiazol-4-imine
• InChI: InChI=1S/C13H11Cl2N3O2/c14-9-3-1-4-10(15)8(9)7-19-16-11-5-2-6-12-13(11)18-20-17-12/h1,3-4H,2,5-7H2/b16-11+
• InChI Key: OVGFUKZXWNJCPC-LFIBNONCSA-N
• Canonical SMILES: C1CC2=NON=C2C(=NOCC3=C(C=CC=C3Cl)Cl)C1
• Isomeric SMILES: C1CC2=NON=C2/C(=N/OCC3=C(C=CC=C3Cl)Cl)/C1
• Molecular Formula: C13H11Cl2N3O2
• Molecular Weight: 312.15 g/mol

Description

6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2,6-dichlorobenzyl)oxime, commonly known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of allosteric modulators of nicotinic acetylcholine receptors (nAChRs) and has been shown to have a wide range of pharmacological effects.

Mechanism of Action

DMXB-A acts as an allosteric modulator of 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2,6-dichlorobenzyl)oxime, specifically the α7 subtype. It binds to a site on the receptor that is distinct from the acetylcholine binding site and enhances the activity of the receptor. This results in increased release of neurotransmitters such as dopamine and acetylcholine, which are important for cognitive function and memory.
Biochemical and Physiological Effects:
DMXB-A has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, dopamine, and other neurotransmitters in the brain, which can improve cognitive function and memory. It has also been shown to have anti-inflammatory effects and can reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One advantage of DMXB-A is that it has been extensively studied in animal models, and its pharmacological effects are well characterized. This makes it a useful tool for studying the role of 6,7-dihydro-2,1,3-benzoxadiazol-4(5H)-one O-(2,6-dichlorobenzyl)oxime in neurological disorders. However, one limitation is that its effects are not well understood in humans, and more research is needed to determine its potential therapeutic applications in humans.

Future Directions

There are several potential future directions for research on DMXB-A. One area of interest is its potential use in the treatment of schizophrenia, as it has been shown to improve cognitive function in animal models of this disorder. Another area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to determine the safety and efficacy of DMXB-A in humans, particularly in the context of clinical trials.

Synthesis Methods

DMXB-A can be synthesized using a multistep process that involves the reaction of 2,6-dichlorobenzyl chloride with 2-aminophenol to form 2,6-dichlorobenzyl-2-aminophenol. This intermediate is then reacted with ethyl chloroformate to form ethyl 2-(2,6-dichlorobenzylamino)phenylacetate, which is subsequently treated with hydroxylamine to form DMXB-A.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and has also been shown to have neuroprotective effects.